Cas no 70631-38-8 (6-(Bromomethyl)-1-fluoronaphthalene)

• Product Name: 6-(Bromomethyl)-1-fluoronaphthalene
• CAS No: 70631-38-8
• MF: C₁₁H₈BrF
• MW: 239.083625793457
• MDL: MFCD18410636
• CID: 4936331
• Update Time: 2025-11-02

6-(Bromomethyl)-1-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-1-fluoronaphthalene
• 2-(Bromomethyl)-5-fluoronaphthalene
• SY274671
• 6-Bromomethyl-1-fluoro-naphthalene
• 6-(Bromomethyl)-1-fluoronaphthalene

• MDL： MFCD18410636
• Inchi： 1S/C11H8BrF/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h1-6H,7H2
• InChI Key： FOAFRDFZNZMNGN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C(=CC=CC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 6-(Bromomethyl)-1-fluoronaphthalene

Comprehensive Guide to 6-(Bromomethyl)-1-fluoronaphthalene (CAS 70631-38-8): Properties, Applications, and Market Insights

6-(Bromomethyl)-1-fluoronaphthalene (CAS 70631-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated naphthalene derivative combines the unique properties of bromine and fluorine substituents, making it a valuable intermediate in synthetic chemistry. With the growing demand for halogenated aromatic compounds in drug discovery and advanced materials, understanding this compound's characteristics and applications becomes increasingly important for researchers and industry professionals.

The molecular structure of 6-(Bromomethyl)-1-fluoronaphthalene features a naphthalene core with two strategically positioned functional groups: a bromomethyl group at the 6-position and a fluorine atom at the 1-position. This particular arrangement creates interesting electronic effects that influence the compound's reactivity. Recent studies in organofluorine chemistry have highlighted how such fluorinated building blocks can significantly modify the biological activity and physical properties of larger molecules, explaining the compound's popularity in medicinal chemistry applications.

In pharmaceutical research, 6-(Bromomethyl)-1-fluoronaphthalene CAS 70631-38-8 serves as a crucial intermediate for developing various therapeutic agents. The presence of both bromine and fluorine makes it particularly useful for creating compounds with enhanced metabolic stability and improved bioavailability. Current trends in drug development show increasing interest in fluorine-containing pharmaceuticals, with approximately 30% of newly approved drugs containing at least one fluorine atom. This compound's versatility allows researchers to explore novel drug candidates targeting neurological disorders and inflammatory conditions.

The material science field has also found valuable applications for 6-(Bromomethyl)-1-fluoronaphthalene. Its unique structure makes it suitable for creating advanced polymeric materials with specific optical and electronic properties. Researchers are investigating its potential in developing organic semiconductors and liquid crystal displays (LCDs), where the fluorine substitution can help tune electronic characteristics and improve thermal stability. These applications align with current industry demands for more efficient and sustainable materials in electronics manufacturing.

Synthetic methodologies for 6-(Bromomethyl)-1-fluoronaphthalene typically involve selective halogenation reactions of naphthalene derivatives. Modern approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Recent advancements in catalytic processes have made the production of such functionalized naphthalenes more efficient and cost-effective, addressing common questions about scalability and sustainability in specialty chemical manufacturing.

Quality control and characterization of 6-(Bromomethyl)-1-fluoronaphthalene CAS 70631-38-8 require advanced analytical techniques. Standard procedures include HPLC analysis, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. These quality assurance measures are particularly important for pharmaceutical applications, where stringent regulations govern the use of chemical intermediates. The compound typically appears as a white to pale yellow crystalline solid with specific melting point characteristics that serve as important identification markers.

The global market for fluorinated aromatic compounds like 6-(Bromomethyl)-1-fluoronaphthalene shows steady growth, driven by expanding applications in life sciences and advanced materials. Market analysis indicates particular demand from research institutions and pharmaceutical companies in North America and Asia-Pacific regions. Current industry trends emphasize the need for reliable suppliers who can provide consistent quality and technical support for these specialized chemical intermediates, addressing common procurement challenges faced by researchers.

Storage and handling of 6-(Bromomethyl)-1-fluoronaphthalene require standard laboratory precautions for organic compounds. Recommended conditions include protection from light and moisture in tightly sealed containers at controlled temperatures. These handling procedures align with general laboratory safety protocols while ensuring the compound's stability over extended periods. Researchers frequently inquire about shelf life and storage recommendations, highlighting the importance of proper material management in experimental work.

Future research directions for 6-(Bromomethyl)-1-fluoronaphthalene CAS 70631-38-8 may explore novel synthetic applications and derivatives. Emerging areas of interest include its potential in metal-organic frameworks (MOFs) and as a precursor for fluorescent probes in biological imaging. The compound's structural features make it a promising candidate for developing new materials with tailored properties, responding to the scientific community's growing interest in functional organic molecules for technological applications.

For researchers working with 6-(Bromomethyl)-1-fluoronaphthalene, understanding its spectral characteristics is essential for identification and reaction monitoring. The compound exhibits distinctive UV-Vis absorption patterns and NMR chemical shifts that facilitate its characterization in complex mixtures. These analytical aspects represent common technical questions from scientists implementing this building block in their synthetic routes, underscoring the need for comprehensive technical documentation from suppliers.